Cas no 14783-75-6 (Vanadium,oxobis[2-[(phenylimino-kN)methyl]phenolato-kO]-)

Vanadium,oxobis[2-[(phenylimino-kN)methyl]phenolato-kO]- structure
14783-75-6 structure
Product Name:Vanadium,oxobis[2-[(phenylimino-kN)methyl]phenolato-kO]-
CAS No:14783-75-6
MF:C26H21N2O3V
MW:460.39804816246
CID:209247
PubChem ID:135459493
Update Time:2025-04-19

Vanadium,oxobis[2-[(phenylimino-kN)methyl]phenolato-kO]- Chemical and Physical Properties

Names and Identifiers

    • Vanadium,oxobis[2-[(phenylimino-kN)methyl]phenolato-kO]-
    • (6Z)-6-(anilinomethylidene)cyclohexa-2,4-dien-1-one,oxovanadium,2-(phenyliminomethyl)phenolate
    • bis(N-phenylsalicylaldiminato)oxovanadium(IV)
    • NSC162809
    • oxo bis-(salicylidene aniline) vanadium (IV)
    • Oxo-bis-(salicylidenanilin)-vanadium(IV)
    • Vanadium,O]-
    • VO(ph-sal)2
    • 14783-75-6
    • NSC-162809
    • Inchi: 1S/2C13H11NO.O.V/c2*15-13-9-5-4-6-11(13)10-14-12-7-2-1-3-8-12;;/h2*1-10,15H;;/p-1/b2*14-10+;;
    • InChI Key: HCVSBCFRXNFJPU-ZUTSQRGBSA-M
    • SMILES: [V]=O.OC1C=CC=CC=1/C=N/C1C=CC=CC=1.[O-]C1C=CC=CC=1/C=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 459.09100
  • Monoisotopic Mass: 460.099175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 2
  • Complexity: 533
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.1Ų

Experimental Properties

  • PSA: 49.39000
  • LogP: 5.61370
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